Cas no 1609401-01-5 (3-propyl-1H-1,2,4-triazole hydrochloride)

• Product name: 3-propyl-1H-1,2,4-triazole hydrochloride
• CAS No: 1609401-01-5
• MF: C₅H₁₀ClN₃
• MW: 147.605999469757
• MDL: MFCD26959460
• CID: 4608403

3-propyl-1H-1,2,4-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-propyl-1H-1,2,4-triazole hydrochloride

• MDL： MFCD26959460
• Inchi： 1S/C5H9N3.ClH/c1-2-3-5-6-4-7-8-5;/h4H,2-3H2,1H3,(H,6,7,8);1H
• InChI Key： IHBLZFXCRQUDJM-UHFFFAOYSA-N
• SMILES： C(C1=NN=CN1)CC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-propyl-1H-1,2,4-triazole hydrochloride

3-Propyl-1H-1,2,4-Triazole Hydrochloride: A Comprehensive Overview

3-Propyl-1H-1,2,4-triazole hydrochloride, identified by the CAS number 1609401-01-5, is a significant compound in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications across various industries. In this article, we delve into the chemical characteristics, synthesis methods, applications, and recent advancements related to 3-propyl-1H-1,2,4-triazole hydrochloride.

The molecular structure of 3-propyl-1H-1,2,4-triazole hydrochloride comprises a triazole ring substituted with a propyl group at the 3-position and a hydrochloride counterion. The triazole ring is a five-membered aromatic heterocycle containing three nitrogen atoms and two carbon atoms. This structure endows the compound with distinctive electronic properties and reactivity. The presence of the propyl group introduces steric effects and enhances the molecule's solubility in organic solvents.

The synthesis of 3-propyl-1H-1,2,4-triazole hydrochloride typically involves nucleophilic substitution or condensation reactions. Recent studies have explored green chemistry approaches to synthesize this compound using eco-friendly catalysts and solvents. For instance, researchers have employed microwave-assisted synthesis to optimize reaction conditions and minimize environmental impact.

3-Propyl-1H-1,2,4-triazole hydrochloride finds applications in diverse fields such as pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, it serves as an intermediate in drug synthesis due to its ability to form stable bonds with other functional groups. In agrochemicals, it acts as a fungicide or herbicide component due to its biocidal properties.

Recent research has highlighted the potential of 3-propyl-1H-1,2,4-triazole hydrochloride in catalytic applications. Scientists have investigated its role as a ligand in transition metal-catalyzed reactions, demonstrating enhanced catalytic efficiency in processes such as hydrogenation and oxidation.

In conclusion, 3-propyl-1H-1,2,4-triazole hydrochloride, with its unique chemical properties and versatile applications, remains a focal point in contemporary chemical research. Its continued exploration across various domains underscores its significance in advancing scientific and industrial frontiers.